Cas no 2105561-09-7 (methyl 4-amino-3-(1H-indazol-3-yl)butanoate)

• Product Name: methyl 4-amino-3-(1H-indazol-3-yl)butanoate
• CAS No: 2105561-09-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5966471
• PubChem ID: 165828719
• Update Time: 2025-11-07

methyl 4-amino-3-(1H-indazol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(1H-indazol-3-yl)butanoate
• EN300-1803186
• 2105561-09-7

• Inchi： 1S/C12H15N3O2/c1-17-11(16)6-8(7-13)12-9-4-2-3-5-10(9)14-15-12/h2-5,8H,6-7,13H2,1H3,(H,14,15)
• InChI Key： FKOOQKQHLASVJL-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)C1=C2C=CC=CC2=NN1)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81Ų

Additional information on methyl 4-amino-3-(1H-indazol-3-yl)butanoate

Methyl 4-amino-3-(1H-indazol-3-yl)butanoate (CAS No. 2105561-09-7)

Methyl 4-amino-3-(1H-indazol-3-yl)butanoate is a compound with the CAS registry number 2105561-09-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an indazole ring system with an amino group and a methyl ester moiety. The indazole moiety, a heterocyclic aromatic compound, is known for its versatile reactivity and potential applications in drug design. The presence of the amino group and the ester functionality further enhances its chemical versatility, making it a valuable substrate for various synthetic transformations and biological studies.

Recent studies have highlighted the potential of methyl 4-amino-3-(1H-indazol-3-yl)butanoate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of kinase inhibitors, which are critical in the treatment of various diseases, including cancer and inflammatory disorders. The indazole ring, being a common structural motif in many approved drugs, contributes to the compound's ability to interact with biological targets such as protein kinases. The amino group provides additional functionality, enabling the formation of hydrogen bonds with target proteins, thereby enhancing binding affinity.

The synthesis of methyl 4-amino-3-(1H-indazol-3-yl)butanoate involves a multi-step process that typically begins with the preparation of the indazole derivative. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the indazole-butanoate linkage with high precision.

In terms of biological activity, methyl 4-amino-3-(1H-indazol-3-yli)butanoate has shown promising results in preclinical studies. It has demonstrated inhibitory effects on several kinases, including cyclin-dependent kinases (CDKs) and mitogen-associated protein kinases (MAPKs), which are implicated in various pathological conditions. Additionally, its ability to modulate other signaling pathways makes it a potential candidate for multitarget drug design.

The structural features of methyl 4-amino-butoyrate ester derivatives, such as their flexibility and hydrophilicity, play a crucial role in their pharmacokinetic properties. Studies have shown that these compounds exhibit moderate solubility in aqueous solutions, which is advantageous for their absorption and distribution within the body. Furthermore, their metabolic stability has been evaluated using in vitro assays, providing insights into their potential efficacy and toxicity profiles.

One area of active research involving methyl 4-amino-indazole derivatives is their application in targeted drug delivery systems. Scientists are investigating methods to enhance their bioavailability by incorporating them into nanoparticles or liposomal formulations. These approaches aim to improve drug delivery to specific tissues while minimizing systemic side effects.

In conclusion, methyl 4-amino-butoyrate ester derivatives, particularly methyl 4-amino-butoyrate ester (CAS No. 2105561), represent a class of compounds with significant potential in medicinal chemistry. Their unique structure and functional groups make them valuable tools for designing novel therapeutic agents. As research continues to uncover their full spectrum of biological activities and mechanisms of action, they are expected to play an increasingly important role in drug discovery and development.